Cas no 4083-57-2 ((1-Isopropyl-2-methylpropyl)amine)

• Product Name: (1-Isopropyl-2-methylpropyl)amine
• CAS No: 4083-57-2
• MF: C₇H₁₇N
• MW: 115.21658205986
• MDL: MFCD00015041
• CID: 926268
• PubChem ID: 77702
• Update Time: 2025-05-28

(1-Isopropyl-2-methylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylpentan-3-amine
• (1-ISOPROPYL-2-METHYLPROPYL)AMINE
• 2,4-DIMETHYL-3-PENTYLAMINE
• 3-amino-2,4-dimethylpentane
• 1-Isopropyl-2-methylpropylamine
• 2,4-dimethyl-3-aminopentane
• 2,4-dimethyl-pent-3-ylamine
• 3-Pentanamine,2,4-dimethyl
• diisopropylmethylamine
• EINECS 223-809-2
• 2,4-dimethylpent-3-ylamine
• 2,4-dimethyl-3-pentanamine
• 2-Methyl-1-(1-methylethyl)propanamine
• SY153571
• AMY9393
• EN300-149148
• NS00030855
• SCHEMBL43238
• DTXSID0063288
• CHEBI:84245
• AKOS009158870
• DB-216697
• Q27157615
• 4083-57-2
• F19859
• A873214
• 3-Pentanamine, 2,4-dimethyl-
• MFCD00015041
• pentane, 3-amino-2,4-dimethyl-
• ALBB-026516
• (1-Isopropyl-2-methylpropyl)amine

• MDL： MFCD00015041
• Inchi： 1S/C7H17N/c1-5(2)7(8)6(3)4/h5-7H,8H2,1-4H3
• InChI Key： FATQVQVMXNESGD-UHFFFAOYSA-N
• SMILES： NC(C(C)C)C(C)C

Computed Properties

• Exact Mass: 115.13600
• Monoisotopic Mass: 115.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 49.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2

Experimental Properties

• Density: 0.773
• Melting Point: 94-98℃
• Boiling Point: 123.2°C at 760 mmHg
• Flash Point: 22.3°C
• Refractive Index: 1.422
• PSA: 26.02000
• LogP: 2.32600
• Vapor Pressure: 13.4±0.2 mmHg at 25°C

(1-Isopropyl-2-methylpropyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2924
• Safety Instruction： H303+H313+H333
• Safety Term：3.1
• Packing Group：II
• HazardClass：3.1
• PackingGroup：II
• Packing Group：II
• Hazard Level：3.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (1-Isopropyl-2-methylpropyl)amine

2,4-Dimethylpentan-3-amine (CAS No 4083-57-2): A Comprehensive Overview

2,4-Dimethylpentan-3-amine, also known by its CAS registry number 4083-57-2, is a versatile organic compound with significant applications in various industries. This compound belongs to the class of tertiary amines and is characterized by its unique chemical structure. The molecule consists of a pentane backbone with methyl groups attached at the 2nd and 4th positions and an amine group at the 3rd position. This structural arrangement imparts 2,4-Dimethylpentan-3-amine with distinct chemical properties that make it valuable in numerous fields.

One of the most notable applications of 2,4-Dimethylpentan-3-amine is in the pharmaceutical industry. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel drugs targeting specific biological pathways. The compound's ability to act as a chiral auxiliary has been particularly advantageous in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency. This has significant implications for drug discovery and development, where stereochemistry plays a critical role in determining therapeutic efficacy.

In addition to its pharmaceutical applications, 2,4-Dimethylpentan-3-amine has found utility in the agrochemical sector. Its use as a precursor in the synthesis of pesticides and herbicides has been documented in recent scientific literature. The compound's stability under various environmental conditions makes it an ideal candidate for these applications. Furthermore, its ability to act as a catalyst in certain chemical reactions has been explored, offering new avenues for optimizing synthetic processes.

The chemical synthesis of 2,4-Dimethylpentan-3-amine involves several methods, each with its own advantages and limitations. Traditional approaches include alkylation and reductive amination techniques. However, recent advancements have introduced more efficient methods that minimize waste and improve yield. For example, researchers have developed catalytic systems that facilitate the selective formation of 2,4-Dimethylpentan-3-amine from readily available starting materials. These innovations not only enhance the sustainability of production processes but also reduce costs associated with large-scale manufacturing.

The physical properties of 2,4-Dimethylpentan-3-amine are equally important to its applications. The compound is typically a colorless liquid with a characteristic odor. Its boiling point and melting point are well-documented, making it suitable for use under various operating conditions. Moreover, its solubility properties have been extensively studied, revealing its ability to dissolve in both polar and non-polar solvents to varying degrees. This versatility further expands its applicability across different industrial settings.

From an environmental perspective, understanding the behavior of 2,4-Dimethylpentan-3-amine in natural systems is crucial for ensuring safe handling and disposal practices. Recent research has focused on its biodegradation pathways and toxicity profiles. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing potential risks to aquatic ecosystems. Additionally, toxicological assessments have demonstrated that exposure to 2,4-Dimethylpentan-3-amines at concentrations typically encountered in industrial settings does not pose significant health risks to humans or wildlife.

In conclusion, 2,4-Dimethylpentan-3-amines (CAS No 4083-57) is a multifaceted compound with a wide range of applications across diverse industries. Its role as an intermediate in pharmaceutical and agrochemical synthesis underscores its importance in modern chemistry. Ongoing research continues to uncover new uses and optimize production methods for this valuable compound.